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Compound Name: _
dimethylacetophenone
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Application Notes & Protocols for 4'-Hydroxy-
3',5'-dimethylacetophenone
Abstract

This document provides a comprehensive guide for the safe handling, storage, and utilization
of 4'-Hydroxy-3',5'-dimethylacetophenone (CAS No. 5325-04-2), a key building block in
synthetic chemistry and a potential intermediate in drug development. These protocols are
designed for researchers, chemists, and drug development professionals, emphasizing
scientific integrity, safety, and experimental reproducibility. The causality behind procedural
steps is explained to empower users with a deeper understanding of the material's properties.

Introduction and Chemical Profile

4'-Hydroxy-3',5'-dimethylacetophenone, also known as 4-acetyl-2,6-dimethylphenol, is a
substituted phenolic ketone. Its structure, featuring a hydroxyl group ortho to two methyl groups
on an acetophenone core, makes it a versatile reagent. The phenolic hydroxyl group can
undergo various reactions such as etherification and esterification, while the ketone moiety is
amenable to condensations, reductions, and other carbonyl chemistries. This dual functionality
allows for its use in the synthesis of more complex molecules, including chalcones, which are
precursors to flavonoids and other biologically active compounds. Understanding its physical
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properties, safety profile, and reactivity is paramount for its effective and safe use in a

laboratory setting.

Physicochemical & Safety Data

Accurate data is the foundation of sound science. The following table summarizes the key

properties of 4'-Hydroxy-3',5'-dimethylacetophenone.

Property Value Source(s)
CAS Number 5325-04-2 [1][2]
Molecular Formula C10H1202 [2]
Molecular Weight 164.20 g/mol [1][2]
Beige or off-white crystalline
Appearance [3]
powder
Melting Point 151-155 °C

1-(4-hydroxy-3,5-
IUPAC Name ] [2]
dimethylphenyl)ethanone

GHS Hazard Information

This compound is classified as hazardous. Adherence to safety protocols is mandatory. The

Globally Harmonized System (GHS) classification is as follows:

Hazard Class Code Description

Source(s)

Skin

Corrosion/Irritation

H315 Causes skin irritation

[2]

Serious Eye Causes serious eye
I H319 N [2]
Damage/Irritation irritation
Specific Target Organ May cause respirato
PERE TR hass e P
Toxicity irritation
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1580598?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/546402
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://www.sigmaaldrich.com/HK/zh/product/aldrich/546402
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6448420.htm
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://pubchem.ncbi.nlm.nih.gov/compound/36581
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Signal Word:Warning

Safe Handling & Personal Protective Equipment
(PPE)

Given the GHS classification, a systematic approach to handling is required to minimize

exposure risk. The primary routes of exposure are inhalation of dust, skin contact, and eye

contact.

Engineering Controls

Causality: The compound is a fine powder that can be easily aerosolized. To prevent
respiratory irritation, all weighing and transfers of the solid material must be conducted in a
certified chemical fume hood or a ventilated balance enclosure. This engineering control is
the first and most critical line of defense.

Personal Protective Equipment (PPE) Protocol

Hand Protection: Wear nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is
recommended for extended handling periods. Always inspect gloves for tears or punctures
before use. Causality: Protects against skin irritation (H315) upon accidental contact.

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory. A face
shield should be worn over safety glasses when handling larger quantities (>10 g) or when
there is a significant risk of splashing. Causality: Protects against serious eye irritation
(H319).

Respiratory Protection: For standard handling within a fume hood, respiratory protection is
not typically required. If engineering controls are not available or during a spill cleanup, a
NIOSH-approved N95 dust mask or a respirator with a P100 particulate filter is required.
Causality: Prevents inhalation of dust that may cause respiratory irritation (H335).

Skin and Body Protection: A flame-retardant lab coat must be worn and fully buttoned.
Ensure full-length pants and closed-toe shoes are worn. Causality: Prevents accidental skin
contact with the solid or solutions.
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Preparation

Don PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat

- J

Enter controlled area

1. Combine Reagents:
- Acetophenone (1 eq)
- Aldehyde (1 eq)

(Weigh Solid CompouncD
(Transfer to VesseD
(Add Solvent & Dissolve)

.

- Ethanol

/Handling Pv*otocol (in Fume Hood)\ L

2. Cool Mixture
(Ice Bath)

3. Add Catalyst Dropwise:
- Aqueous KOH

l

Experiment complete

\

/

Post-Handling
Y

(Decontaminate Surfaces]
(Dispose of Waste Properla

Doff PPE

- J

J 4. Stir at RT
(Monitor by TLC)

Reaction Complete
5. Quench Reaction:
- Pour into cold dilute HCI

:

6. Isolate Solid:
- Vacuum Filtration
- Wash with H20

:

7. Purify Product:
- Recrystallize from Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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